Cas no 1049728-54-2 (1-(2-amino-4-nitrophenyl)ethanone;hydrochloride)

• Product Name: 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride
• CAS No: 1049728-54-2
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 1148397
• PubChem ID: 2756516
• Update Time: 2025-07-21

1-(2-amino-4-nitrophenyl)ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-4-nitrophenyl)ethanone,hydrochloride
• 1-(2-amino-4-nitrophenyl)ethanone
• hydrochloride
• 1-(2-amino-4-nitrophenyl)ethanonehydrochloride
• 2-acetyl-5-nitroaniline hydrochloride
• 2-ACETYL-5-NITROANILINE HCL
• DTXSID80373406
• 1-(2-amino-4-nitrophenyl)ethanone hydrochloride
• 1049728-54-2
• SB79319
• SCHEMBL7412474
• 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride

• MDL： MFCD00035411
• Inchi： 1S/C8H8N2O3.ClH/c1-5(11)7-3-2-6(10(12)13)4-8(7)9;/h2-4H,9H2,1H3;1H
• InChI Key： IYMVSNFKXCSUBE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)C1C=CC(=CC=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.0301698g/mol
• Monoisotopic Mass: 216.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų

Additional information on 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride

Research Brief on 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride (CAS: 1049728-54-2) in Chemical Biology and Pharmaceutical Applications

1-(2-amino-4-nitrophenyl)ethanone;hydrochloride (CAS: 1049728-54-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been extensively studied for its role in the synthesis of heterocyclic compounds, which are crucial in drug discovery. A recent study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride serves as a versatile building block for the construction of quinoline derivatives, a class of compounds known for their broad-spectrum biological activities. The study reported a novel synthetic route that improves yield and purity, making it more feasible for large-scale pharmaceutical production.

In addition to its synthetic utility, 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride has shown promising biological activity. Research conducted at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study identified specific structural modifications that enhance antimicrobial efficacy while minimizing cytotoxicity, paving the way for the development of new antibiotics.

Another area of interest is the compound's potential in oncology. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the anticancer properties of 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride derivatives. The researchers found that these compounds selectively target cancer cell lines by inhibiting key enzymes involved in cell proliferation. Notably, one derivative showed significant activity against breast cancer cells, with an IC50 value in the low micromolar range, suggesting its potential as a lead compound for further development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride derivatives. Recent work published in Drug Metabolism and Disposition highlighted issues related to metabolic stability and bioavailability. The study proposed structural modifications to address these limitations, offering a roadmap for future research aimed at improving drug-like properties.

In conclusion, 1-(2-amino-4-nitrophenyl)ethanone;hydrochloride (CAS: 1049728-54-2) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in antimicrobial and anticancer drug discovery. Ongoing research continues to explore its full potential, with a focus on optimizing synthetic routes, enhancing biological activity, and improving pharmacokinetic profiles. These efforts underscore the compound's relevance in addressing unmet medical needs and advancing the field of chemical biology.